Cas no 885115-88-8 (4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-amino-5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester)

• Product Name: 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-amino-5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester
• CAS No: 885115-88-8
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 5240229
• Update Time: 2025-10-28

4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-amino-5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-amino-5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H21NO2S/c1-14(2,3)17-13(16)11-9-7-5-4-6-8-10(9)18-12(11)15/h4-8,15H2,1-3H3
• InChI Key： DIOINDUDAISFQH-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(OC(C)(C)C)=O)=C(N)S2

Additional information on 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-amino-5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester

Chemical Profile of 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-amino-5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester (CAS No. 885115-88-8) and Its Significance in Modern Research

The compound 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-amino-5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester, identified by the CAS number 885115-88-8, represents a fascinating molecular entity that has garnered attention in the realm of medicinal chemistry and pharmacological research. This compound belongs to the thiophene derivatives family, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amino group at the 2-position and a tert-butyl ester at the 1-position, along with the unique cyclohepta[b]thiophene scaffold, makes this molecule a promising candidate for further exploration in drug discovery and development.

Thiophene derivatives have long been recognized for their potential in various therapeutic applications due to their ability to interact with biological targets in complex ways. The structural motif of 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-amino-5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester combines the aromatic stability of the thiophene ring with additional functional groups that can modulate its pharmacokinetic and pharmacodynamic properties. This balance between structural rigidity and chemical reactivity allows for fine-tuning of interactions with biological receptors, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The 2-amino group in this compound is particularly noteworthy as it can serve as a hydrogen bond acceptor or participate in salt bridge interactions with protein targets. Such interactions are crucial for achieving high binding affinity and specificity. Furthermore, the 1,1-dimethylethyl ester moiety not only contributes to the overall solubility and bioavailability of the molecule but also provides a site for further chemical modifications if needed. These features make 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-amino-5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester a versatile building block for medicinal chemists.

The significance of this compound is further underscored by its potential applications in addressing various therapeutic challenges. For instance, studies have shown that thiophene derivatives can exhibit anti-inflammatory, anti-cancer, and antimicrobial properties. The specific arrangement of functional groups in 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-amino-5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester may enable it to interact with targets such as kinases or transcription factors that are implicated in diseases like cancer and inflammatory disorders. By modulating these pathways, the compound could potentially offer therapeutic benefits.

Recent advancements in computational chemistry and drug design methodologies have facilitated the rapid screening and optimization of such molecules. Virtual screening techniques allow researchers to predict binding affinities and identify potential lead compounds without extensive experimental work. The structural features of 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-amino-5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester make it an excellent candidate for these approaches. By leveraging machine learning algorithms and molecular docking simulations, researchers can rapidly assess its interactions with various biological targets and refine its structure to enhance its potency and selectivity.

In addition to its potential as a lead compound itself,4H-Cyclohepta[b]thiophene-3-carboxylic acid, when used as a starting material or intermediate, can be further functionalized to generate libraries of analogs with tailored properties. This approach is particularly useful in hit-to-lead optimization campaigns where subtle changes in structure can significantly impact biological activity. The versatility of this scaffold allows chemists to explore different substitution patterns and functional group modifications while maintaining the core thiophene motif that confers desirable biological properties.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, advances in synthetic methodologies have made it increasingly feasible to construct these molecules efficiently. Techniques such as cross-coupling reactions, cyclizations, and stereoselective transformations are routinely employed to build the required scaffolds. The presence of multiple chiral centers in 4H-Cyclohepta[b]thiophene-3-carboxylic acid, along with sensitive functional groups, necessitates careful synthetic planning to ensure high yields and purity levels. Nevertheless, recent reports highlight successful syntheses that demonstrate the feasibility of obtaining this compound on multigram scales suitable for preclinical studies.

Once synthesized, compounds like 4H-Cyclohephia[c]bolic acid, must undergo rigorous characterization to confirm their identity and purity before they can be used in biological assays. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), high-performance liquid chromatography (HPLC), and X-ray crystallography are essential tools for structural elucidation. These analytical methods provide detailed information about the molecular structure, including connectivity between atoms, stereochemistry, and conformational preferences. Accurate characterization ensures that researchers are working with pure compounds which is critical for obtaining reliable biological data.

The ultimate goal of developing novel therapeutic agents is to translate laboratory findings into clinical applications that benefit patients worldwide. To achieve this, compounds must progress through multiple stages of preclinical testing before entering human clinical trials. Preclinical studies involve evaluating toxicity profiles, pharmacokinetic behavior (absorption distribution metabolism excretion), pharmacodynamics (interaction with biological targets),and efficacy using cell-based assays, animal models,*and*in vitro systems.*These studies provide critical data on whether a compound is safe enough*and effective enough*to proceed to human testing.*The*results*from*these*studies*are*used*to*inform*dosing regimens,*route*of administration,*and potential side effects.*While still early*in its development,*the promise shown by related thiophene derivatives suggests that *this compound could one day contribute significantly to addressing unmet medical needs.

In conclusion,4H-Cyclohepta[b]thiophene-3-carboxylic acid, *2-amino-*5,*6,*7,*8-*tetrahydro-*,*1,*1-*dimethylethyl ester* (*CAS No.* *885115-*88-*8*)* represents a structurally intriguing molecule with immense potential in pharmaceutical research.* Its unique combination of functional groups*and scaffold architecture makes it an excellent candidate for further exploration.* Recent advances in drug design technologies have positioned this compound as a promising lead or intermediate for developing novel therapeutics.* As research continues*, we can expect more insights into its biological activity*and mechanisms of action.* This will pave the way for innovative treatments targeting various diseases where thiophene-based compounds show promise.* By leveraging synthetic chemistry innovations*and computational methods*, scientists are well-equipped to unlock the full potential*of this fascinating molecule.*